Cas no 1805413-90-4 (6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-acetonitrile)

• Product Name: 6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-acetonitrile
• CAS No: 1805413-90-4
• MF: C₉H₇F₂IN₂
• MW: 308.066560983658
• CID: 4804441
• Update Time: 2025-05-25

6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-acetonitrile

• Inchi： 1S/C9H7F2IN2/c1-5-4-7(8(10)11)14-9(12)6(5)2-3-13/h4,8H,2H2,1H3
• InChI Key： ORTMXRFGVAGGDD-UHFFFAOYSA-N
• SMILES： IC1=C(CC#N)C(C)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-acetonitrile

Research Brief on 6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-acetonitrile (CAS: 1805413-90-4)

6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-acetonitrile (CAS: 1805413-90-4) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting various diseases. Recent studies have explored its potential applications in drug discovery, with a focus on its role in modulating enzyme activity and its utility in cross-coupling reactions for the construction of complex heterocyclic scaffolds.

The synthesis of 6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-acetonitrile involves multi-step organic transformations, starting from commercially available pyridine precursors. Key steps include halogenation, difluoromethylation, and cyanation, which are optimized to achieve high yields and purity. Advanced spectroscopic techniques such as NMR (1H, 13C, 19F) and high-resolution mass spectrometry (HRMS) are employed to confirm the structural integrity of the compound. Recent publications have highlighted improvements in synthetic methodologies, reducing reaction times and enhancing scalability for industrial applications.

In medicinal chemistry, this compound has been investigated as a building block for the development of kinase inhibitors and antiviral agents. Its difluoromethyl group is particularly noteworthy, as it can mimic metabolic intermediates or act as a bioisostere for hydroxyl or methyl groups, thereby influencing the pharmacokinetic properties of derived drugs. For instance, derivatives of 6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-acetonitrile have shown promising activity against respiratory syncytial virus (RSV) and certain cancer cell lines in preclinical studies. These findings underscore its potential as a lead compound in antiviral and anticancer drug discovery.

Furthermore, the iodo substituent in 6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-acetonitrile facilitates its use in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions enable the introduction of diverse aryl or alkynyl groups, expanding the structural diversity of potential drug candidates. Recent research has demonstrated the compound's utility in the synthesis of novel heterocyclic frameworks with enhanced biological activity and selectivity. Computational studies, including molecular docking and density functional theory (DFT) calculations, have provided insights into the binding modes and electronic properties of these derivatives, guiding rational drug design.

Despite its promising applications, challenges remain in the large-scale production and optimization of 6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-acetonitrile. Issues such as regioselectivity in functionalization and the stability of the difluoromethyl group under certain reaction conditions require further investigation. Ongoing research aims to address these limitations through the development of novel catalytic systems and protective group strategies. Additionally, toxicological and metabolic studies are needed to evaluate the safety profile of this compound and its derivatives in vivo.

In conclusion, 6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-acetonitrile (CAS: 1805413-90-4) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and versatile reactivity make it a key intermediate for the synthesis of biologically active molecules. Continued research into its synthetic methodologies and therapeutic applications is expected to yield significant advancements in the field. This brief highlights the compound's current status and future potential, providing a foundation for further exploration by researchers and industry professionals alike.